Cas no 481670-44-4 (2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate)

• Product Name: 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• CAS No: 481670-44-4
• MF: C₁₆H₁₄ClNO₅
• MW: 335.739063739777
• CID: 6284266
• PubChem ID: 2456432
• Update Time: 2025-05-23

2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS000516513
• CHEMBL1570356
• Oprea1_222592
• SMR000342629
• Z19818331
• 2-(2,4-dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• EN300-18064542
• AKOS033713410
• HMS2640E14
• 481670-44-4
• 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClNO5/c1-21-10-5-6-11(14(8-10)22-2)13(19)9-23-16(20)12-4-3-7-18-15(12)17/h3-8H,9H2,1-2H3
• InChI Key： BFIQNTFVLYJLTG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 335.0560502g/mol
• Monoisotopic Mass: 335.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 481670-44-4): An Overview of a Promising Compound in Pharmaceutical Research

2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 481670-44-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate is characterized by the presence of a 2-chloropyridine moiety and a 2,4-dimethoxyphenyl group, both of which are known to contribute to its pharmacological profile. The ester linkage between these functional groups adds further complexity and reactivity to the molecule, potentially influencing its interactions with biological targets.

Recent studies have highlighted the potential of 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism underlying this effect involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug development, the synthesis and optimization of 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate have been areas of active research. Chemists have explored various synthetic routes to improve the yield and purity of this compound. One approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and enhance product quality. Additionally, efforts are underway to develop prodrugs or analogs that could further enhance the therapeutic efficacy and reduce potential side effects.

The clinical potential of 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate is currently being evaluated through preclinical and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits in animal models of neurodegenerative diseases and cancer. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

In conclusion, 2-(2,4-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 481670-44-4) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.